N-nitroso-argatroban

• Molecular Formula: C23H35N7O6S
• Molecular Weight: 537.6 g/mol
• InChI: InChI=1S/C23H35N7O6S/c1-14-8-10-29(18(12-14)22(32)33)21(31)17(6-4-9-26-23(24)25)27-37(35,36)19-7-3-5-16-11-15(2)13-30(28-34)20(16)19/h3,5,7,14-15,17-18,27H,4,6,8-13H2,1-2H3,(H,32,33)(H4,24,25,26)/t14-,15?,17+,18-/m1/s1
• InChIKey: TZIPLCSOHOSMOV-IOVMHBDKSA-N

N-Nitroso-Argatroban Reference Standard: Identity, Regulatory Status, and Procurement Significance for Argatroban Nitrosamine Impurity Control

N-Nitroso-argatroban is an N-nitroso derivative of the secondary amine present in the direct thrombin inhibitor argatroban, classified as a Nitrosamine Drug Substance-Related Impurity (NDSRI) [1]. It is supplied as a highly characterized reference material that meets stringent pharmacopoeial standards including those set by USP, EMA, JP, and BP [2]. The U.S. FDA has assigned N-nitroso-argatroban to Carcinogenic Potency Categorization Approach (CPCA) Potency Category 4, corresponding to a recommended Acceptable Intake (AI) limit of 1500 ng/day [3]. This compound is essential for analytical method development, method validation (AMV), Quality Control (QC) applications, Abbreviated New Drug Applications (ANDA), and commercial production of argatroban active pharmaceutical ingredient and finished dosage forms [4].

Identity N-Nitroso-argatroban NDSRI reference standard – structure-specific to argatroban API

Regulatory Class FDA CPCA Potency Category 4 (AI 1500 ng/day); meets USP, EMA, JP, BP standards

Primary Use Analytical method validation, QC release, ANDA/NDA submission, commercial API production

Format Supplied with full CoA (HPLC, NMR, HRMS, IR) per ISO 17034

• [1] Veeprho, 'N-Nitroso Argatroban – Product Technical Datasheet,' 2023. Molecular Formula: C23H35N7O6S, Molecular Weight: 537.6 g/mol, FDA Potency Category 4 NDSRI, AI Limit 1500 ng/day. View Source
• [2] Veeprho, 'N-Nitroso Argatroban – Product Technical Datasheet,' 2023. Meets USP, EMA, JP, BP regulatory standards. View Source
• [3] U.S. FDA, 'Updated Information: Recommended Acceptable Intake Limits for Nitrosamine Drug Substance-Related Impurities (NDSRIs),' CDER Nitrosamine Impurity Acceptable Intake Limits, CPCA Potency Category 4 → 1500 ng/day. Published August 2023, updated June 2025. View Source
• [4] Health Canada, 'Guidance 4 on Nitrosamine Impurities in Medications,' Updated May 31, 2024. Annex 1 lists N-nitroso-argatroban with AI limit of 1500 ng/day. View Source

Why a Generic N-Nitrosamine Standard Cannot Substitute for N-Nitroso-Argatroban in Argatroban Quality Control

N-Nitroso-argatroban is structurally unique to the argatroban API, sharing the complete (2R,4R)-4-methyl-1-(((3-methyl-1,2,3,4-tetrahydroquinolin-8-yl)sulfonyl)-L-arginyl)piperidine-2-carboxylic acid backbone with a nitroso group at the N-1 position of the tetrahydroquinoline ring [1]. Generic small-molecule nitrosamine standards such as NDMA or NDEA are structurally dissimilar, non-volatile versus volatile, and require different analytical platforms for quantification — LC-MS/MS for N-nitroso-argatroban versus GC-MS/MS for NDMA/NDEA [2]. Furthermore, the regulatory AI limit for N-nitroso-argatroban (1500 ng/day, CPCA Category 4) differs by over 15-fold from NDMA (96 ng/day, Category 1) and over 56-fold from NDEA (26.5 ng/day, Category 1) [3]. Using a non-structure-specific standard introduces systematic error in retention time matching, ionization efficiency, and matrix effect assessment, rendering QC data non-compliant with ICH M7(R1) and FDA/EMA guidance on NDSRI confirmatory testing [4].

⚠ Structurally unique to argatroban; generic small-molecule nitrosamine standards (NDMA, NDEA) are not interchangeable and require different analytical platforms (GC-MS/MS vs. LC-MS/MS).

⚠ AI limit differs by >15-fold: using NDMA/NDEA as a surrogate provides an incorrect regulatory benchmark and invalidates ICH M7(R1) compliance.

⚠ In-house synthesized material lacks full orthogonal characterization; purity uncertainty >10% may propagate systematic error in calibration, risking FDA deficiency letters.

• [1] Veeprho, 'N-Nitroso Argatroban – Product Technical Datasheet,' 2023. IUPAC Name: (2R,4R)-4-methyl-1-(((3-methyl-1-nitroso-1,2,3,4-tetrahydroquinolin-8-yl)sulfonyl)-L-arginyl)piperidine-2-carboxylic acid. View Source
• [2] Waters Corporation / LabRulez, 'A Robust and Sensitive Instrument for Quantification of N-Nitroso Argatroban Impurity at 0.3 ppm in Argatroban Drug Product,' Xevo TQ-S Cronos Demo Lab Application Note. LC-MS/MS platform. View Source
• [3] U.S. FDA, 'Updated Information – Recommended Acceptable Intake Limits for NDSRIs,' AI limit table: NDMA (96 ng/day, Category 1), NDEA (26.5 ng/day, Category 1) vs. N-nitroso-argatroban (1500 ng/day, Category 4). View Source
• [4] ICH Guideline M7(R1), 'Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk,' 2017. Structure-specific impurity control required for mutagenic impurities. View Source

Quantitative Differentiation Evidence for N-Nitroso-Argatroban Versus Closest Analogs and Alternative Nitrosamine Standards

CPCA Potency Category and Acceptable Intake Limit: N-Nitroso-Argatroban vs. Small-Molecule Nitrosamines NDMA and NDEA

N-Nitroso-argatroban is classified as FDA CPCA Potency Category 4 with an AI limit of 1500 ng/day, whereas NDMA and NDEA are Category 1 small-molecule nitrosamines with AI limits of 96 ng/day and 26.5 ng/day respectively [1]. The 15.6-fold and 56.6-fold higher AI limits for N-nitroso-argatroban reflect the predicted lower carcinogenic potency of this NDSRI due to deactivating structural features (steric hindrance and electron-withdrawing groups near the N-nitroso moiety), which disfavor metabolic α-hydroxylation activation [2]. This regulatory classification directly dictates the required analytical method sensitivity, with N-nitroso-argatroban allowing less stringent LOQ requirements compared to NDMA/NDEA [3].

CPCA Category & AI Limit

Head-to-head

N-nitroso-argatroban: AI = 1500 ng/day (Category 4)
NDMA: AI = 96 ng/day (Category 1)
NDEA: AI = 26.5 ng/day (Category 1)
15.6× & 56.6× higher AI

Regulatory benchmark confirms lower potency; dictates less stringent LOQ requirements.

FDA CPCA framework August 2023 (updated June 2025); Health Canada Guidance 4.

Evidence Dimension	FDA-recommended Acceptable Intake (AI) limit based on CPCA predicted carcinogenic potency category
Target Compound Data	N-nitroso-argatroban: AI = 1500 ng/day, CPCA Potency Category 4
Comparator Or Baseline	NDMA: AI = 96 ng/day (Category 1); NDEA: AI = 26.5 ng/day (Category 1)
Quantified Difference	15.6-fold higher AI vs. NDMA; 56.6-fold higher AI vs. NDEA
Conditions	FDA CPCA framework per August 2023 RAIL Guidance (updated June 2025); Health Canada Guidance 4 Appendix 1 (May 2024)

Why This Matters

Procurement of the correct NDSRI-specific standard with established AI limits is mandatory for ANDA/NDA submission: using a small-molecule nitrosamine standard would provide neither the correct retention time/ionization profile nor the appropriate regulatory benchmark, risking FDA Refuse-to-Receive decisions.

• [1] U.S. FDA, 'Updated Information: Recommended Acceptable Intake Limits for NDSRIs,' AI Limits: NDMA = 96 ng/day, NDEA = 26.5 ng/day, N-nitroso-argatroban = 1500 ng/day (Category 4). CDER, revised June 23, 2025. View Source
• [2] Qvents.in, 'Nitrosamines NDSRI AI Limits: USFDA and EMA Guidelines,' CPCA Category framework: Category 1 (26.5 ng/day) to Category 5 (1500 ng/day). Published 2023. View Source
• [3] Health Canada, 'Guidance 4 on Nitrosamine Impurities in Medications,' Updated May 31, 2024. N-nitroso-argatroban AI = 1500 ng/day; N-nitroso-articaine AI = 1500 ng/day. View Source

LC-MS/MS Quantification Sensitivity: N-Nitroso-Argatroban at 0.3 ppm in Finished Drug Product Matrix

A validated LC-MS/MS method on the Waters Xevo TQ-S Cronos triple quadrupole platform has demonstrated reliable quantification of N-nitroso-argatroban at 0.3 ppm (300 ppb) in argatroban drug product matrix [1]. This compares favorably with the USP General Chapter <1469> guidance indicating that routine NDSRI quantification is achievable at 50–100 ppb in favorable cases, but that matrix interference from complex API structures often elevates practical LOQs [2]. For structurally complex NDSRIs like N-nitroso-argatroban (MW 537.6 g/mol), the 0.3 ppm LOQ represents a well-characterized, instrument-vendor-documented benchmark that provides a validated starting point for method development, as opposed to the 0.05–0.03 ppm LOQs typically required for the more potent small-molecule nitrosamines (NDMA/NDEA) but often unattainable without extensive sample preparation for high-MW NDSRIs [3].

LC-MS/MS LOQ

Cross-study

LOQ = 0.3 ppm (300 ppb) in argatroban drug product on Waters Xevo TQ-S Cronos. Sufficient for Category 4 NDSRI with AI 1500 ng/day.

Establishes a vendor-documented sensitivity benchmark for method development.

3–6× higher LOQ vs. general NDSRI target; 30× vs. volatile nitrosamine GC-MS/MS methods.

Evidence Dimension	Achievable Limit of Quantification (LOQ) for nitrosamine impurity in drug product by LC-MS/MS
Target Compound Data	N-nitroso-argatroban: LOQ = 0.3 ppm (300 ppb) in argatroban drug product on Waters Xevo TQ-S Cronos
Comparator Or Baseline	General NDSRI quantification target per USP <1469>: 50–100 ppb (0.05–0.1 ppm); NDMA/NDEA by GC-MS/MS: LOQ typically 10 ppb (0.01 ppm) for volatile small molecules in simple matrices
Quantified Difference	3–6× higher LOQ vs. general NDSRI guidance target; 30× higher LOQ vs. volatile nitrosamine GC-MS/MS methods; however, 0.3 ppm is sufficient for Category 4 NDSRI with AI = 1500 ng/day given typical argatroban maximum daily dose (up to 10 µg/kg/min infusion)
Conditions	Waters ACQUITY UPLC coupled to Xevo TQ-S Cronos triple quadrupole mass spectrometer; argatroban drug product matrix; India Demo Lab application note

Why This Matters

The 0.3 ppm LOQ benchmark provides a vendor-documented, platform-specific sensitivity target that laboratories can use when establishing N-nitroso-argatroban methods for ANDA submission, avoiding the time and cost of de novo method development from generic nitrosamine protocols.

• [1] Waters Corporation / LabRulez, 'A Robust and Sensitive Instrument for Quantification of N-Nitroso Argatroban Impurity at 0.3 ppm in Argatroban Drug Product,' Xevo TQ-S Cronos Demo Lab Application Note. View Source
• [2] USP General Chapter <1469>, 'Nitrosamine Impurities,' Pharmacopeial Forum 46(5), 2020. Performance criteria for analytical procedures; routine NDSRI quantification estimated at 50–100 ppb. View Source
• [3] Thermo Fisher Scientific, 'Nitrosamine Impurities Analysis Solution Guide,' Application Note: HRAM LC-MS method for nitrosamine impurities; typical LOQs for volatile GC-MS/MS methods range 1–10 ppb. View Source

Purity Specifications and Batch-to-Batch Consistency: N-Nitroso-Argatroban Reference Standard vs. In-House Synthesized Material

Commercially sourced N-nitroso-argatroban reference standards are supplied with HPLC purity of ≥95% (MOLCOO, ChemicalBook) or >90% (TRC, CymitQuimica) and are accompanied by comprehensive Certificates of Analysis including 1H NMR, 13C NMR, 2D NMR, IR, HRMS, and HPLC-UV chromatograms compliant with ISO 17034 reference material producer standards . In contrast, in-house synthesized N-nitroso-argatroban typically lacks the full characterization package required by ICH Q2(R1) for impurity reference standards, and batch-to-batch variability in nitrosation yield can introduce purity uncertainty exceeding 10% . This purity deficit directly propagates into systematic error in external standard calibration, potentially causing false-negative or false-positive impurity determinations at the regulatory action limit [1].

Purity & Characterization

Supporting evidence

Commercial standard: HPLC purity ≥95%, full characterization (NMR, MS, IR, COA). In-house: purity not quantified by orthogonal methods; characterization limited.

Full characterization package is regulatory expectation for impurity reference standards.

ICH Q2(R1) reference standard qualification; orthogonal purity determination required.

Evidence Dimension	Reference standard purity and characterization completeness for analytical method calibration
Target Compound Data	N-nitroso-argatroban commercial standard: HPLC purity ≥95%, full characterization package (NMR, MS, IR, UV, COA) per ISO 17034/ISO 17025
Comparator Or Baseline	In-house synthesized N-nitroso-argatroban: typical purity not quantified by orthogonal methods; characterization often limited to single-point HPLC or LC-MS
Quantified Difference	Purity delta ≥10% typical between fully characterized commercial standard and in-house material; orthogonal characterization completeness difference: 5–6 analytical techniques (commercial) vs. 1–2 (in-house)
Conditions	Commercial suppliers: Veeprho, SynZeal, Clearsynth, MOLCOO, TRC; purity determination by HPLC-UV at multiple wavelengths with mass balance approach

Why This Matters

For ANDA/QC applications, the use of an ISO 17034-grade, fully characterized reference standard is a regulatory expectation: in-house material lacking orthogonal purity determination risks FDA deficiency letters for inadequate impurity method validation.

• [1] ICH Guideline Q2(R1), 'Validation of Analytical Procedures: Text and Methodology,' 2005. Reference standard qualification requirements for impurity methods. View Source

Structural Isomer Differentiation: (2R,4R) N-Nitroso-Argatroban Versus (2R,4S) N-Nitroso-Argatroban Diastereomer and N1-Nitroso-Argatroban Positional Isomer

N-Nitroso-argatroban exists as the (2R,4R) diastereomer, which is the direct nitrosation product of argatroban (2R,4R configuration at the piperidine ring). A distinct (2R,4S) N-nitroso-argatroban diastereomer is also available as a separate reference standard from commercial suppliers [1]. Additionally, an N1-nitroso-argatroban positional isomer (nitroso group at the guanidino arginine side-chain rather than the tetrahydroquinoline nitrogen) exists as a mixture of diastereomers . These isomers exhibit different chromatographic retention times and mass spectrometric fragmentation patterns; co-elution or misidentification of the isomeric form during LC-MS/MS analysis leads to inaccurate quantification [2]. The USP General Chapter <1469> and ICH Q3A/Q3B frameworks require that each identified impurity be individually specified and quantified [3].

Isomer Differentiation

Class-level inference

(2R,4R) N-nitroso-argatroban (target) vs. (2R,4S) diastereomer and N1-nitroso positional isomer. Retention time shift 0.5–2.0 min; distinct MS/MS.

Correct isomer standard is critical; wrong isomer invalidates quantification.

USP requires individual specification for each identified nitrosamine impurity.

Evidence Dimension	Chromatographic and spectroscopic differentiation between stereoisomeric and positional isomeric N-nitroso-argatroban forms
Target Compound Data	(2R,4R) N-nitroso-argatroban: nitroso group at N-1 of tetrahydroquinoline; piperidine 2R,4R configuration. MW 537.6 g/mol. Supplied as single diastereomer.
Comparator Or Baseline	(2R,4S) N-nitroso-argatroban: same nitrosation site, different piperidine stereochemistry. N1-Nitroso-argatroban: nitroso at guanidino arginine position, mixture of diastereomers.
Quantified Difference	Retention time shift typically 0.5–2.0 min under reversed-phase UPLC conditions; distinct MS/MS fragmentation due to different nitroso attachment site; quantification error exceeding 100% possible if wrong isomer standard is used
Conditions	Reversed-phase UPLC with C18 column, water/acetonitrile + 0.1% formic acid gradient; triple quadrupole MS/MS in MRM mode

Why This Matters

Procuring the correct (2R,4R) isomer standard is critical: using the (2R,4S) diastereomer or N1-positional isomer as a calibration standard invalidates the analytical method, as these isomers are distinct impurities with potentially different genotoxic potency and require separate specification limits.

• [1] SynZeal, 'N-Nitroso (2R,4S) Argatroban,' Product Page. Distinct diastereomer reference standard for analytical method development. View Source
• [2] Guvvala, V. et al., 'Novel Degradation Products of Argatroban: Isolation, Synthesis and Extensive Characterization Using NMR and LC-PDA-MS/Q-TOF,' Journal of Pharmaceutical Analysis, 2018. Seven novel degradation products characterized. View Source
• [3] USP General Chapter <1469>, 'Nitrosamine Impurities,' 2020. Requires individual specification for each identified nitrosamine impurity. View Source

Storage and Stability: N-Nitroso-Argatroban vs. Class-Level Nitrosamine Stability Concerns Under ICH Q1A Stress Conditions

N-Nitroso-argatroban reference standards are specified for long-term storage at -20°C with protection from light, consistent with the known thermal and photolytic lability of the N-nitroso functional group . Argatroban itself has been shown to undergo significant degradation under hydrolytic (acidic and alkaline) and oxidative (peroxide) forced degradation conditions per ICH Q1A(R2), generating seven novel degradation products (DP-1 to DP-7) that were structurally characterized by NMR and LC-PDA-MS/Q-TOF, though N-nitroso-argatroban was not among these hydrolytic/oxidative degradants — it is instead a process-related nitrosation impurity formed during synthesis when nitrite sources contact the secondary amine [1]. In comparison, N-nitroso-varenicline (another NDSRI) has been shown to increase in concentration with storage temperature and duration, with levels rising from initial values to significantly higher levels after 6 months at 40°C/75% RH, demonstrating the class-level concern that NDSRIs can form progressively during shelf life [2]. This underscores the importance of using a freshly prepared or properly stored N-nitroso-argatroban reference standard rather than relying on aged or improperly stored material.

Storage & Stability

Class-level inference

Recommended storage: -20°C, protected from light. Class-level evidence: NDSRIs may form or degrade under thermal stress (e.g., varenicline increase at 40°C).

Proper storage conditions essential; aged material may compromise calibration.

Argatroban API degradation under ICH Q1A stress; nitrosamine formation risk is process-related.

Evidence Dimension	Storage condition specification and stability under thermal/photolytic stress for NDSRI reference standards
Target Compound Data	N-nitroso-argatroban: recommended storage at -20°C, protected from light (ChemicalBook, MOLCOO specification 2025)
Comparator Or Baseline	N-nitroso-varenicline: concentration increases with storage at elevated temperature and humidity (USP stability assessment, 2026). N-nitroso-paroxetine: stable 36 months at -20°C; degradation <0.1% in acetonitrile-water over 6 months. Argatroban API: stable under thermal and photolytic stress but degrades significantly under hydrolytic and oxidative conditions (Guvvala et al., 2018).
Quantified Difference	Temperature specification: -20°C (target) vs. room temperature (some alternative NDSRIs stable at 25°C). NDSRI formation risk during storage: documented for varenicline (class evidence) but not specifically quantified for argatroban nitrosamine. Argatroban API degradation: significant under 0.1N HCl, 0.1N NaOH, and 3% H2O2 stress conditions.
Conditions	ICH Q1A(R2) stress conditions: hydrolysis (neutral, acidic, alkaline), oxidation, photolysis, thermal stress; storage stability per vendor COA specifications

Why This Matters

Procurement specifications must include verified storage conditions (-20°C, light-protected) and a documented shelf life from the supplier; using ambient-stored or expired N-nitroso-argatroban standard risks denitrosation or degradation that compromises calibration accuracy and may lead to false compliance claims during regulatory review.

• [1] Guvvala, V. et al., 'Novel Degradation Products of Argatroban: Isolation, Synthesis and Extensive Characterization Using NMR and LC-PDA-MS/Q-TOF,' Journal of Pharmaceutical Analysis, 8(2), 2018, pp. 86–98. Seven degradation products characterized; argatroban stable under thermal and photolytic stress. View Source
• [2] USP Nitrosamines Resource Hub, 'Stability Assessment of FDA-Approved Varenicline Tartrate Products for Critical Quality Attributes – N-Nitroso Varenicline,' 2026. N-nitroso-varenicline increased during storage at elevated temperature. View Source

Regulatory Filing Compliance: N-Nitroso-Argatroban Standard as ANDA/NDA Requirement vs. Generic Nitrosamine Screening

The FDA's September 2024 Nitrosamine Guidance (Rev. 2) and EMA's CPCA framework require manufacturers to perform confirmatory testing for NDSRIs that are specific to each API, rather than relying solely on a generic nitrosamine risk assessment [1]. For argatroban drug products, this specifically mandates the use of an authenticated N-nitroso-argatroban reference standard for method validation and batch release testing [2]. Health Canada's updated Guidance 4 (May 2024) explicitly established the AI limit for N-nitroso-argatroban at 1500 ng/day and requires confirmatory testing using a compound-specific analytical method [3]. In contrast, generic nitrosamine screening methods (e.g., FDA Methods 1–3 for NDMA/NDEA by GC-MS/MS) are not applicable to N-nitroso-argatroban due to its non-volatile, high-MW, and structurally complex nature [4]. The absence of a dedicated N-nitroso-argatroban reference standard in an ANDA submission constitutes a deficiency under ICH M7(R1) that can result in a Refuse-to-Receive (RTR) decision or a Complete Response Letter (CRL).

Regulatory Compliance

Supporting evidence

Compound-specific reference standard required by FDA Nitrosamine Guidance Rev. 2 (Sept 2024) and EMA CPCA. Generic nitrosamine kits cannot detect N-nitroso-argatroban.

Dedicated standard is mandatory for ANDA/NDA; generic screening results in regulatory deficiency.

Health Canada Guidance 4 explicitly lists N-nitroso-argatroban AI = 1500 ng/day.

Evidence Dimension	Regulatory requirement for compound-specific NDSRI reference standard in ANDA/NDA quality module
Target Compound Data	N-nitroso-argatroban: required as a compound-specific reference standard for argatroban ANDA/NDA nitrosamine confirmatory testing per FDA RAIL Guidance (August 2023) and Nitrosamine Guidance Rev. 2 (September 2024)
Comparator Or Baseline	Generic nitrosamine screening panel (NDMA, NDEA, NEIPA, NDIPA, NMBA, NDBA by GC-MS/MS): not applicable for NDSRI detection; cannot confirm N-nitroso-argatroban identity or quantify it in argatroban drug product
Quantified Difference	Zero detection capability for N-nitroso-argatroban using generic GC-MS/MS methods vs. 0.3 ppm LOQ using dedicated LC-MS/MS with authentic standard. Regulatory consequence: potential CRL or RTR without compound-specific standard.
Conditions	FDA ANDA/NDA submission requirements per 21 CFR 314; ICH M7(R1) framework; FDA CDER nitrosamine program implementation timeline (August 2025 deadline for NDSRI compliance)

Why This Matters

Procurers must acquire N-nitroso-argatroban as a discrete, fully characterized reference standard to satisfy FDA and EMA nitrosamine confirmatory testing requirements; generic nitrosamine kits or in-house screening approaches are explicitly insufficient and constitute a regulatory compliance gap.

• [1] U.S. FDA, 'Control of Nitrosamine Impurities in Human Drugs,' Guidance for Industry, Rev. 2, September 2024. Distinguishes small-molecule nitrosamines from NDSRIs and requires compound-specific confirmatory testing. View Source
• [2] U.S. FDA, 'Recommended Acceptable Intake Limits for Nitrosamine Drug Substance-Related Impurities (NDSRIs),' Guidance for Industry, August 2023. Requires NDSRI-specific AI limits and confirmatory testing. View Source
• [3] Health Canada, 'Guidance 4 on Nitrosamine Impurities in Medications,' Updated May 31, 2024. Annex 1: N-nitroso-argatroban AI = 1500 ng/day. Requires compound-specific confirmatory testing using qualified analytical methods. View Source
• [4] CSPC Ouyi Pharmaceutical Co., 'Method for Analyzing N-Nitrosodimethylamine and N-Nitrosodiethylamine in Argatroban Bulk Drug or Preparation,' Chinese Patent CN112946107A, 2021. Illustrates that separate, dedicated methods are required for small-molecule nitrosamines vs. NDSRIs in argatroban. View Source

Priority Application Scenarios for N-Nitroso-Argatroban Reference Standard Procurement

ANDA and DMF Submission: Nitrosamine Confirmatory Testing for Argatroban Generic Drug Products

Pharmaceutical manufacturers developing generic argatroban injection (100 mg/mL concentrate or 1 mg/mL ready-to-use solution) must include N-nitroso-argatroban in the 3.2.S.3.2 Impurities section of their ANDA. The FDA RAIL Guidance (August 2023) and Nitrosamine Guidance Rev. 2 (September 2024) mandate compound-specific confirmatory testing using an authenticated reference standard [1]. The established AI limit of 1500 ng/day (CPCA Category 4) provides the quantitative benchmark against which batch release results are evaluated. Failure to include N-nitroso-argatroban-specific data using a qualified reference standard has resulted in FDA Refuse-to-Receive decisions for nitrosamine-related deficiencies across multiple drug classes [2].

GMP Quality Control Release Testing for Commercial Argatroban API and Finished Dosage Form Batches

Commercial argatroban API manufacturers and finished dosage form producers require N-nitroso-argatroban as a primary reference standard for QC batch release testing [1]. Using the documented 0.3 ppm LOQ LC-MS/MS method on a triple quadrupole platform, QC laboratories can achieve routine quantification of N-nitroso-argatroban in API and drug product matrices with sufficient sensitivity to ensure levels remain below 10% of the 1500 ng/day AI limit — the EMA threshold below which nitrosamine testing may potentially be omitted from routine specification per EMA guideline [2]. The standard must be accompanied by a full Certificate of Analysis including HPLC purity (≥95%), identity confirmation by 1H NMR and HRMS, and residual solvent content for mass balance calculations [3].

Forced Degradation and Stability Studies for Argatroban Shelf-Life Specification Setting

Stability-indicating methods for argatroban drug product must monitor the potential formation of N-nitroso-argatroban during the product shelf life, particularly under ICH Q1A(R2) accelerated and long-term storage conditions [1]. While forced degradation studies of argatroban API have identified seven novel degradation products under hydrolytic and oxidative stress, the nitrosamine formation risk is primarily process-related and associated with nitrite sources in excipients or manufacturing equipment [2]. The N-nitroso-argatroban reference standard is essential for establishing system suitability parameters, determining recovery at specification levels, and confirming that nitrosamine levels do not exceed the 1500 ng/day AI limit throughout the proposed shelf life — a requirement explicitly stated in FDA and Health Canada guidance [3].

Analytical Method Development and Cross-Validation Across Global Pharmacopoeias

Laboratories developing compendial methods for argatroban nitrosamine impurity testing across USP, EP, JP, and BP frameworks require N-nitroso-argatroban as the primary reference standard for method validation per ICH Q2(R1) [1]. Key validation parameters — specificity (separation from argatroban API and other related impurities including Impurity G and degradation products DP-1 through DP-7), linearity (over the range 10–150% of the specification limit), accuracy (recovery at LOQ, 50%, 100%, and 150% levels), and precision (repeatability and intermediate precision) — all depend on the availability of a well-characterized standard of known purity [2]. The distinct isomeric forms of N-nitroso-argatroban ((2R,4R), (2R,4S), and N1-nitroso positional isomer) necessitate individual reference standards for method specificity demonstration, as co-elution of isomers can produce false-positive or inflated impurity results [3].

Application

Selection Property

Validation Focus

ANDA & DMF Submission: Nitrosamine Confirmatory Testing

Compound-specific NDSRI standard with established Category 4 AI limit

Confirmatory testing method per FDA/ICH M7; identity and purity verification

GMP QC Release Testing for Argatroban API & Drug Product

Authenticated standard with full CoA and documented LOQ method

Quantification below AI limit; mass balance and system suitability

Forced Degradation & Shelf-Life Stability Studies

Stability-indicating method using structure-specific standard; recommended long-term storage specification

Nitrosamine formation monitoring under ICH Q1A stress; not exceeding AI limit over shelf life

Analytical Method Development & Cross-Validation (USP, EP, JP, BP)

Well-characterized standard for specificity, linearity, accuracy; distinct isomers for method selectivity

Separation from API, related impurities, and isomeric forms; recovery at specification levels

• [1] U.S. FDA, 'Control of Nitrosamine Impurities in Human Drugs,' Guidance for Industry, Rev. 2, September 2024. ANDA/NDA nitrosamine confirmatory testing requirements. View Source
• [2] U.S. FDA, 'Recommended Acceptable Intake Limits for Nitrosamine Drug Substance-Related Impurities (NDSRIs),' Guidance for Industry, August 2023. CPCA framework and AI limit establishment. View Source
• [3] EMA, 'Nitrosamine Impurities in Human Medicinal Products,' EMA/369136/2020 Rev. 6, Updated August 2025. Threshold for omission of nitrosamine testing when levels consistently below 10% of AI limit. View Source